4-(5-(2-Methylcyclopropyl)furan-2-yl)pyrrolidin-2-one

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: 4-[5-(2-methylcyclopropyl)furan-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C12H15NO2/c1-7-4-9(7)11-3-2-10(15-11)8-5-12(14)13-6-8/h2-3,7-9H,4-6H2,1H3,(H,13,14)
• InChI Key: ZQBCISUAGBWZLT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1C2=CC=C(O2)C3CC(=O)NC3

Description

4-(5-(2-Methylcyclopropyl)furan-2-yl)pyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidin-2-one core substituted with a furan ring at the 4-position. The furan moiety is further modified with a 2-methylcyclopropyl group at its 5-position.

Preparation Methods

The synthesis of 4-(5-(2-Methylcyclopropyl)furan-2-yl)pyrrolidin-2-one can be achieved through several synthetic routes. One common method involves the construction of the pyrrolidinone ring from cyclic or acyclic precursors, followed by the functionalization of the preformed ring. The reaction conditions typically involve the use of specific reagents and catalysts to facilitate the formation of the desired product .

Chemical Reactions Analysis

4-(5-(2-Methylcyclopropyl)furan-2-yl)pyrrolidin-2-one undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it is studied for its potential biological activities and therapeutic properties. Additionally, it has applications in the pharmaceutical industry as a potential drug candidate .

Mechanism of Action

The mechanism of action of 4-(5-(2-Methylcyclopropyl)furan-2-yl)pyrrolidin-2-one involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological context and the intended application .

Comparison with Similar Compounds

Structural Analogs and Positional Isomerism

The compound’s closest analogs include:

4-(Furan-2-yl)pyrrolidin-2-one (CAS 88221-11-8)

• Molecular Formula: C₈H₉NO₂
• Molecular Weight : 151.16 g/mol
• Key Features : A pyrrolidin-2-one ring with an unsubstituted furan group at the 4-position. The absence of the 2-methylcyclopropyl substituent reduces steric hindrance and lipophilicity compared to the target compound. This derivative is commercially available as a powder and stored at room temperature .

5-(Furan-2-yl)pyrrolidin-2-one

• Molecular Formula: C₈H₉NO₂ (inferred from )
• Molecular Weight : ~151.16 g/mol
• Key Features: Positional isomer of the above compound, with the furan attached at the 5-position of the pyrrolidin-2-one ring.

Thiazolyl Hydrazone Derivatives with Substituted Furans

• Example : 2-[2-((5-(4-Chloro-2-nitrophenyl)furan-2-yl)methylene)hydrazinyl]-4-(4-chlorophenyl)thiazole
• Key Features : While structurally distinct (thiazole-hydrazone core), these derivatives highlight the role of substituted furans in biological activity. For instance, the 4-chloro-2-nitrophenyl group on the furan enhances antifungal (MIC = 250 µg/mL) and anticancer (IC₅₀ = 125 µg/mL) activities compared to simpler furan derivatives .

Substituent Effects

Methylcyclopropyl Group

• Steric and Electronic Effects: The 2-methylcyclopropyl group on the furan introduces significant steric bulk, which may hinder rotational freedom and influence binding to biological targets.
• Lipophilicity : The methylcyclopropyl substituent likely increases logP compared to unsubstituted furan analogs, improving membrane permeability but possibly reducing aqueous solubility.

Position of Furan Attachment

• 4- vs. For example, the 4-position may allow better alignment with enzyme active sites compared to the 5-position, though this requires experimental validation .

Table 1: Comparative Data for Pyrrolidin-2-one Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Notable Properties
4-(5-(2-Methylcyclopropyl)furan-2-yl)pyrrolidin-2-one	C₁₂H₁₅NO₂ (inferred)	~217.26	2-Methylcyclopropyl-furan	High lipophilicity, steric bulk
4-(Furan-2-yl)pyrrolidin-2-one	C₈H₉NO₂	151.16	Unsubstituted furan	Room-temperature stable powder
5-(Furan-2-yl)pyrrolidin-2-one	C₈H₉NO₂	~151.16	Unsubstituted furan	Positional isomerism effects

Biological Activity

4-(5-(2-Methylcyclopropyl)furan-2-yl)pyrrolidin-2-one is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to explore the biological activity of this compound, including its synthesis, mechanisms of action, and relevant case studies.

• Molecular Formula : C11H13NO3
• Molecular Weight : 207.23 g/mol
• CAS Number : 2228632-64-0

Synthesis

The synthesis of 4-(5-(2-Methylcyclopropyl)furan-2-yl)pyrrolidin-2-one involves multi-step organic reactions, typically starting from furan derivatives and incorporating various functional groups to enhance biological activity. The specific synthetic pathways can vary, but they generally include the formation of the pyrrolidinone ring through cyclization reactions involving furan and cyclopropyl moieties.

Antimicrobial Activity

Research indicates that compounds similar to 4-(5-(2-Methylcyclopropyl)furan-2-yl)pyrrolidin-2-one exhibit significant antimicrobial properties. In vitro studies have demonstrated effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. For instance:

• Minimum Inhibitory Concentration (MIC) values were determined for several derivatives, showing promising results against strains such as Escherichia coli and Staphylococcus aureus .

Anticancer Properties

Preliminary evaluations suggest that the compound may possess anticancer properties. Similar compounds have shown cytotoxic effects on various cancer cell lines:

Cell Line	IC50 (µM)	Reference Compound
MCF-7 (Breast Cancer)	15.63	Tamoxifen (10.38)
U-937 (Leukemia)	0.12 - 2.78	Doxorubicin

These findings indicate that structural modifications in related compounds can lead to enhanced biological potency .

The mechanism by which 4-(5-(2-Methylcyclopropyl)furan-2-yl)pyrrolidin-2-one exerts its biological effects is still under investigation. However, it is hypothesized that its action may involve:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit key enzymes involved in microbial metabolism.
• Induction of Apoptosis : Flow cytometry assays have revealed that related compounds induce apoptosis in cancer cells, suggesting a potential for therapeutic applications in oncology .

Case Studies

• Antimicrobial Studies : A study assessed the antibacterial activity of a series of pyrrolidinones, including derivatives of furan and cyclopropyl structures. The results indicated that these compounds exhibited significant antimicrobial activity with low toxicity profiles .
• Cytotoxicity Assessment : In another study, derivatives were tested against various cancer cell lines, revealing that modifications to the furan ring significantly impacted cytotoxicity and selectivity towards cancer cells .